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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nomenclature, classification,
properties, and experimental protocols associated with mercaptan-terminated polymers.
These polymers, characterized by their terminal thiol (-SH) groups, are pivotal in advanced
materials science and drug development due to the high reactivity of the sulfhydryl group,
which allows for versatile crosslinking and bioconjugation reactions.

Nomenclature and Terminology

The naming of mercaptan-terminated polymers follows systematic, semi-systematic, and
common conventions. Understanding these is crucial for accurate scientific communication.

o Core Terminology: The functional group -SH is referred to as a thiol group or sulfhydryl
group.[1] The term mercaptan is a common name, historically derived from its ability to
"capture mercury," but "thiol" is the preferred term in modern chemical nomenclature.[1][2]

e I[UPAC Nomenclature: The International Union of Pure and Applied Chemistry (IUPAC)
provides a framework for naming polymers based on either the monomer (source-based) or
the repeating structural unit (structure-based).[3]
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o Source-Based Names: The prefix "poly" is added to the name of the monomer. For a
polymer made from a thiol-containing monomer, the name would be, for example,
poly(monomer name). If the thiol group is introduced after polymerization, this method is
less descriptive.

o Structure-Based Names: This is a more explicit method. For polymers with terminal
functional groups, the end groups are specified with the prefixes a- and w-. For a
polystyrene chain with a terminal thiol group, a descriptive name would be a-(specify other
end group)-w-thiol-polystyrene.

o Functional Group Priority: When the thiol group is the principal functional group, the suffix -
thiol is used.[4][5][6] If a higher-priority functional group is present, the prefix sulfanyl- is
used to denote the -SH group. The older prefix "mercapto-" is no longer recommended by
IUPAC.[4][5]

 Common and Industrial Terms: In industrial applications, particularly for sealants and
adhesives, these polymers are often referred to as liquid polysulfide polymers, thiols, or
simply mercaptans.[7][8][9] The term thiomer is also used, especially in the biomedical field,
to describe thiolated polymers that exhibit mucoadhesive properties.[10]

Classification of Mercaptan-Terminated Polymers

Mercaptan-terminated polymers can be classified based on their polymer backbone
chemistry and their molecular architecture. This classification helps in selecting a polymer with
the appropriate properties for a specific application.

o Based on Polymer Backbone:

o Polysulfides: These are traditional mercaptan-terminated polymers known for their
excellent fuel and solvent resistance.[7][11] Their backbones contain disulfide (-S-S-)
linkages.

o Polythioethers: These polymers feature thioether (-S-) linkages in their backbone and are
known for their good flexibility and fuel resistance.[12][13][14]

o Polyethers: Mercaptan-terminated polyethers offer flexibility and are used in various
sealant formulations.[13]
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o Other Backbones: Thiol-terminated versions of polyacrylates, polyurethanes, and other
polymer families can also be synthesized for specific applications.

e Based on Molecular Architecture:

o Linear Polymers: These have thiol groups at the chain ends and are the most common
architecture.[15]

o Branched Polymers: These polymers have multiple thiol groups and are created using
multifunctional monomers or initiators, leading to crosslinked networks upon curing.[15]

o Telechelic Polymers: These are macromolecules with two reactive thiol groups at their
chain ends, making them valuable precursors for step-growth polymerization and block
copolymer synthesis.[15]

A diagram illustrating this classification is provided below.
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Classification of Mercaptan-Terminated Polymers

Mercaptan-Terminated

Polymers

By Polymer Backbone By Molecular Architecture
Polysulfides Polythioethers Polyethers Other (e.g., Polyacrylates) Linear Branched Telechelic
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Experimental Workflow: Synthesis & Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1166854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

